Cas no 1710302-02-5 (4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile)

4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile
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- Inchi: 1S/C11H10FN3/c12-9-2-1-3-10(4-9)15-6-8(5-13)11(14)7-15/h1-4H,6-7,14H2
- InChI Key: KPXFBCNOQWJSMI-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(F)=C2)CC(N)=C(C#N)C1
4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM510240-1g |
4-Amino-1-(3-fluorophenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile |
1710302-02-5 | 97% | 1g |
$666 | 2023-01-10 |
4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile Related Literature
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
Additional information on 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile
Comprehensive Overview of 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 1710302-02-5)
4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile, identified by its CAS number 1710302-02-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and cyano functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for fluorinated pyrrole compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile as a potential building block for kinase inhibitors and antimicrobial agents. Its unique structural features, including the 3-fluoro-phenyl moiety, contribute to its ability to interact with biological targets selectively.
The synthesis of CAS 1710302-02-5 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These methods align with the growing trend toward green chemistry and sustainable manufacturing practices in the chemical industry.
From an analytical perspective, 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, which are critical for its application in high-throughput screening and medicinal chemistry projects. The compound's solubility in common organic solvents, such as DMSO and methanol, further enhances its utility in laboratory settings.
One of the most frequently asked questions about CAS 1710302-02-5 revolves around its potential therapeutic applications. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer properties, making it a subject of ongoing investigation in drug development pipelines. Additionally, its role in agrochemical formulations has been explored, particularly in the design of crop protection agents with improved efficacy.
The stability and storage conditions of 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile are also topics of interest. Proper handling under inert atmospheres and storage at low temperatures are recommended to maintain its integrity over time. These precautions are essential for researchers and manufacturers aiming to leverage its full potential in their workflows.
In the context of intellectual property, several patents related to pyrrole-3-carbonitrile derivatives have been filed, highlighting the commercial value of this chemical class. Companies engaged in custom synthesis and contract research often seek CAS 1710302-02-5 for proprietary projects, underscoring its importance in the fine chemicals market.
As the scientific community continues to explore the capabilities of 4-Amino-1-(3-fluoro-phenyl)-2,5-dihydro-1H-pyrrole-3-carbonitrile, its role in advancing precision medicine and sustainable agriculture is expected to grow. Future research may focus on optimizing its synthetic routes, expanding its application scope, and elucidating its mechanism of action in biological systems.
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